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Compound of Interest

Compound Name:
4-(4-bromobutyl)piperidine

Hydrobromide

CAS No.: 1049728-90-6

Cat. No.: B1597220

Get Quote

Executive Summary
4-(4-Bromobutyl)piperidine Hydrobromide (CAS: 1049728-90-6) is a specialized bifunctional

building block used primarily in the synthesis of pharmaceutical linkers and neuroactive

compounds.[1] Its chemical utility stems from the dual reactivity of the secondary amine

(protected as a hydrobromide salt) and the primary alkyl bromide tail.

However, this dual functionality introduces specific hazards.[2] The alkyl bromide moiety

renders the compound a potential alkylating agent, capable of reacting with biological

nucleophiles (DNA/proteins), while the hydrobromide salt nature makes it hygroscopic and

potentially corrosive to mucous membranes. This guide defines the "Defense in Depth" strategy

for handling this compound to ensure operator safety and reagent integrity.

Chemical Profile & Hazard Analysis
To handle this compound safely, one must understand the causality between its structure and

its hazards.
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Physicochemical Properties
Property Detail Implication for Handling

Chemical Name
4-(4-Bromobutyl)piperidine

Hydrobromide
--

CAS Number 1049728-90-6
Use for accurate inventory

tracking.[1]

Molecular Formula

C

H

BrN

HBr

High halogen content (Br).[1]

Molecular Weight ~301.06 g/mol
Heavy atom effect; dense

powder.

Physical State White to off-white solid Dust generation risk.[1]

Solubility Water, Methanol, DMSO
Hydrolysis Risk: Avoid

aqueous storage.

Reactivity Alkylating Agent
Genotoxicity Risk: Treat as a

potential mutagen.

Hygroscopicity High (HBr salt)
Absorbs moisture rapidly;

degrades to alcohol/HBr.

Critical Hazard Mechanisms[1]
Alkylating Potential (The "Silent" Killer): The primary alkyl bromide (

) is susceptible to

attack. If absorbed through the skin, it can alkylate DNA bases, posing a long-term genotoxic
risk.

Corrosivity & Irritation: Upon contact with moisture (sweat, tears, lung tissue), the HBr salt

dissociates, creating a localized acidic environment (pH < 2), leading to chemical burns or
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severe respiratory irritation.

Thermal Instability: Alkyl halides can eliminate HBr at high temperatures, leading to container

pressurization and formation of volatile alkenes.

Engineering Controls & Personal Protective
Equipment (PPE)
We utilize a "Zone of Protection" approach. The primary barrier is the engineering control; PPE

is the fail-safe.

PPE Matrix
Respiratory: NIOSH N95 (minimum) for solid handling; Full-face respirator with organic

vapor/acid gas cartridges if heating or large-scale dispensing.[1]

Dermal: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) or Neoprene.

Rationale: Alkyl bromides can permeate thin nitrile. The air gap between gloves provides

breakthrough time monitoring.

Ocular: Chemical splash goggles. Face shield required if working with >5g quantities.

Engineering Controls
Primary: Chemical Fume Hood with face velocity > 100 fpm.

Secondary: Glove Box (Inert Atmosphere) is recommended for long-term storage aliquoting

to prevent hydrolysis.

Protocol 1: Receipt, Storage, and Stability[1]
Objective: Prevent hydrolysis (degradation to alcohol) and thermal decomposition.
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Storage Workflow

Receipt of Shipment Inspect Seal & Desiccant Verify Temp (< 25°C)If Intact Long-Term Storage
(-20°C, Argon)

Immediate Transfer Secondary Containment
(Desiccator)

Double Barrier

Click to download full resolution via product page

Figure 1: Logic flow for the safe intake and storage of hygroscopic alkyl halides.

Step-by-Step Storage Procedure
Inspection: Upon receipt, inspect the bottle for signs of "caking" (indication of moisture

ingress) or yellowing (indication of free bromine/HBr release).

Environment: Store strictly at -20°C.

Atmosphere: The container must be backfilled with Argon or Nitrogen after every use.

Secondary Containment: Place the primary vial inside a secondary jar containing active

desiccant (e.g., Drierite or Silica Gel) to create a micro-environment of ~0% humidity.

Labeling: Mark container with: "Moisture Sensitive - Store Cold - Corrosive".

Protocol 2: Safe Handling and Solubilization
Objective: Dissolve the compound without generating dust or triggering exothermic hydrolysis.

Weighing Procedure
Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening.

Why? Opening a cold vial in humid lab air causes immediate water condensation on the

solid, ruining the reagent.

Anti-Static Measures: Use an anti-static gun or ionizer if the powder is fluffy. Static charge

can disperse cytotoxic dust into the fume hood airflow.
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Transfer: Use a disposable spatula. Do not return excess material to the stock vial (cross-

contamination risk).

Solubilization
Preferred Solvents: Anhydrous DMF, DMSO, or Methanol.

Avoid: Water (unless immediate reaction is intended) or unbuffered aqueous solutions.

Method:

Place solid in a round-bottom flask.

Purge flask with Nitrogen.

Add solvent via syringe through a septum.

Note: Dissolution of HBr salts can be slightly endothermic, but subsequent reaction with

water is exothermic.

Protocol 3: Reaction Setup & Quenching
Objective: Manage the alkylation reaction safely.

Base Addition: When reacting this salt, a base (e.g., Triethylamine, Carbonate) is required to

neutralize the HBr and free the amine.

Caution: Add base slowly at 0°C. The neutralization of HBr is exothermic. Rapid addition

can cause solvent splashing.

Monitoring: Use LCMS to monitor the disappearance of the bromide.

Warning: Do not inject high concentrations of the alkyl bromide directly into GCMS

(thermal degradation) or unbuffered HPLC columns (acid damage).

Quenching Excess Reagent:

Never discard unreacted alkyl bromides directly.
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Quench Method: Treat the reaction mixture with an amine-based nucleophile (e.g.,

Ethanolamine or dilute Ammonia) for 1 hour.[1] This converts the toxic alkyl bromide into a

benign amino-alcohol derivative before disposal.

Emergency Response & Waste Disposal
Spill Response Logic

Spill Detected

Assess Size & Form
(Solid vs Solution)

Solid Powder Solution

Cover with wet paper towel
(Prevent Dust) -> Scoop

Absorb with Vermiculite
Treat as Haz Waste

Clean surface with
10% Ethanolamine (Quench)

Click to download full resolution via product page

Figure 2: Decision matrix for responding to spills of alkylating agents.

Exposure First Aid
Skin Contact: Immediate flush with water for 15 minutes.[3][4][5] Do not use ethanol

(increases skin permeability). Consult a physician; delayed burns are possible.

Eye Contact: Flush with saline/water for 15 minutes.[3][4] Lifting eyelids is crucial.
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Inhalation: Move to fresh air. If wheezing occurs (HBr irritation), seek medical attention.

Disposal[5]
Classification: Halogenated Organic Waste.

Segregation: Do not mix with strong oxidizers or strong bases in the waste stream to prevent

secondary reactions.

Labeling: "Contains Alkyl Bromide - Potential Carcinogen."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)benzoic acid , 98% , 149353-75-3 - CookeChem
[cookechem.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. fishersci.com [fishersci.com]

5. assets.thermofisher.cn [assets.thermofisher.cn]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromopiperidine-hydrobromide
https://www.cookechem.com/Detail/BD0094132.htm
https://www.osha.gov/dsg/hazcom/ghsguideoct05.pdf
https://www.cookechem.com/Detail/BD0094132.htm
https://echa.europa.eu/guidance-documents/guidance-on-clp
https://www.cookechem.com/Detail/BD0094132.htm
https://www.benchchem.com/product/b1597220?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cookechem.com/Detail/BD0094132.htm
https://www.cookechem.com/Detail/BD0094132.htm
https://datasheets.scbt.com/sc-256827.pdf
https://pim-resources.coleparmer.com/sds/13020.pdf
https://www.fishersci.com/store/msds?partNumber=AC368310010&productDescription=4-BROMOPIPERIDINE+HYDROBRO+1GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13243&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Safe Handling and Storage of 4-(4-
Bromobutyl)piperidine Hydrobromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597220/docs#application-note-safe-handling-and-
storage-of-4-4-bromobutyl-piperidine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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